Cas no 1361859-14-4 (5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361859-14-4
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926794
• Update Time: 2025-05-19

5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-8-1-2-9(10(14)4-8)12-11(15)3-7(6-17)5-16-12/h1-6H
• InChI Key： FGDMYARTZSMOOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(C=O)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde

Comprehensive Overview of 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361859-14-4)

5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde is a specialized organic compound with the CAS number 1361859-14-4, widely recognized in pharmaceutical and agrochemical research. This compound belongs to the nicotinaldehyde family, characterized by its unique structural features, including a chloro-substituted phenyl ring and a nicotinaldehyde backbone. Its molecular formula is C₁₂H₆Cl₃NO, and it exhibits significant potential in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatile applications in drug discovery and material science.

The 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde structure combines a nicotinaldehyde core with multiple chlorine substitutions, enhancing its reactivity and binding affinity. This makes it a valuable intermediate in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing next-generation pharmaceuticals. The compound's CAS 1361859-14-4 is frequently searched in academic databases, reflecting its growing importance in synthetic chemistry.

In the context of current research trends, 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde aligns with the demand for sustainable chemistry and green synthesis methods. Scientists are exploring eco-friendly catalytic processes to produce this compound, reducing environmental impact. Additionally, its potential applications in crop protection and pest control have garnered attention, as agrochemical companies seek safer alternatives to traditional pesticides. The compound's multi-chlorinated structure offers unique advantages in enhancing product stability and efficacy.

From a commercial perspective, CAS 1361859-14-4 is gaining traction in the fine chemicals market. Suppliers and manufacturers are optimizing production scales to meet the rising demand from pharmaceutical and agrochemical sectors. Quality control and purity standards are critical, as impurities can significantly affect downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure batch consistency. The compound's nicotinaldehyde derivative nature also makes it a subject of patent filings, underscoring its industrial relevance.

Another area of interest is the computational modeling of 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde. Advances in AI-driven drug design have enabled researchers to predict its interactions with biological targets, accelerating the discovery of new drug candidates. This aligns with the broader trend of integrating machine learning and cheminformatics into molecular research. The compound's structural complexity presents an excellent case study for algorithm validation, making it a frequent topic in computational chemistry forums.

Safety and handling protocols for 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde are well-documented, emphasizing proper storage and disposal practices. While it is not classified as hazardous under standard regulations, researchers are advised to follow laboratory safety guidelines to minimize risks. The compound's stability under various conditions is also a key consideration for long-term storage and transportation. These aspects are often highlighted in material safety data sheets (MSDS), ensuring compliance with global standards.

In summary, 5-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361859-14-4) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique chlorinated nicotinaldehyde structure, combined with emerging research trends, positions it as a valuable asset in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative solutions across multiple industries.